molecular formula C13H19ClN2O2 B8401645 5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid hydrochloride

5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid hydrochloride

Cat. No.: B8401645
M. Wt: 270.75 g/mol
InChI Key: CQIUQKLZKFYVSE-UHFFFAOYSA-N
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Description

5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid hydrochloride is a useful research compound. Its molecular formula is C13H19ClN2O2 and its molecular weight is 270.75 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H19ClN2O2

Molecular Weight

270.75 g/mol

IUPAC Name

5-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid;hydrochloride

InChI

InChI=1S/C13H18N2O2.ClH/c16-12(17)6-2-1-5-11-8-7-10-4-3-9-14-13(10)15-11;/h7-8H,1-6,9H2,(H,14,15)(H,16,17);1H

InChI Key

CQIUQKLZKFYVSE-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(NC1)N=C(C=C2)CCCCC(=O)O.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-5 (620 mg, 2.50 mmol) and 6N HCl (12 mL) was heated at 50° C. for 18 h. Evaporative removal of the solvent gave 1-6 as a yellow solid.
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